Cas no 63547-23-9 ((Diphenylmethyl)thioacetic Acid Ethyl Ester)

• Product Name: (Diphenylmethyl)thioacetic Acid Ethyl Ester
• CAS No: 63547-23-9
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 502450
• PubChem ID: 11196933
• Update Time: 2025-11-05

(Diphenylmethyl)thioacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(diphenylmethyl)thio]-, ethyl ester
• [(Diphenylmethyl)thio]acetic Acid Ethyl Ester
• ACETIC ACID, [(DIPHENYLMETHYL)THIO]-, ETHYL ESTER
• Ethyl 2-[(diphenylmethyl)sulfanyl]acetate
• 2-[(diphenylmethyl) sulfenyl]acetic acid ethyl ester
• ACE029
• benzhydrylmercapto-acetic acid ethyl ester
• Benzhydrylmercapto-essigsaeure-aethylester
• Diphenylmethylmercapto-essigsaeure-aethylester
• ethyl (benzhydrylsulfanyl)acetate
• ethyldiphenylmethylsulfanylacetate
• USHWCUHXXAVVLF-UHFFFAOYSA-N
• SCHEMBL5273905
• Ethyl [(diphenylmethyl)sulfanyl]acetate
• Aceticacid,2-[(diphenylmethyl)thio]-,ethyl ester
• ethyl2-(benzhydrylthio)acetate
• 63547-23-9
• FT-0667669
• DTXSID00458466
• ethyl 2-(benzhydrylthio)acetate
• MFCD08460223
• AF-0022
• ethyl 2-benzhydrylsulfanylacetate;Ethyl 2-(benzhydrylthio)acetate
• CS-0364780
• A834411
• (Diphenylmethyl)thioaceticacidethylester
• J-520638
• Ethyl 2-benzhydrylsulfanylacetate
• AKOS015840558
• (Diphenylmethyl)Thio Acetic Acid Ethyl Ester
• DB-049960
• (Diphenylmethyl)thioacetic Acid Ethyl Ester

• MDL： MFCD08460223
• Inchi： 1S/C17H18O2S/c1-2-19-16(18)13-20-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17H,2,13H2,1H3
• InChI Key： USHWCUHXXAVVLF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Color/Form: Light yellow oily
• Density: 1.131
• Boiling Point: 384.3 °C at 760 mmHg
• Flash Point: 176.9 °C
• Refractive Index: 1.577
• PSA: 51.60000
• LogP: 4.07230

(Diphenylmethyl)thioacetic Acid Ethyl Ester Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD21939)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (Diphenylmethyl)thioacetic Acid Ethyl Ester

(Diphenylmethyl)thioacetic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 63547-23-9, commonly referred to as (Diphenylmethyl)thioacetic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to (Diphenylmethyl)thioacetic Acid Ethyl Ester.

Chemical Structure and Properties

(Diphenylmethyl)thioacetic Acid Ethyl Ester is characterized by its complex structure, which includes a thioester functional group attached to a diphenylmethyl moiety. The molecule's structure plays a pivotal role in its chemical reactivity and physical properties. Recent studies have highlighted the stability of this compound under various conditions, making it suitable for use in diverse chemical processes. The compound's solubility in organic solvents and its thermal stability are key factors that contribute to its versatility in industrial applications.

Synthesis and Production

The synthesis of (Diphenylmethyl)thioacetic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the thioacid intermediate. Researchers have explored various methods to optimize the synthesis process, including the use of catalysts and alternative reagents. Recent advancements in catalytic chemistry have enabled the production of this compound with higher yields and improved purity. The development of scalable production methods has further enhanced its commercial viability.

Applications in Industry

(Diphenylmethyl)thioacetic Acid Ethyl Ester finds application in several industrial sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. Its role as an intermediate in the synthesis of bioactive compounds has been extensively studied. For instance, it serves as a key precursor in the production of certain pesticides and herbicides. Additionally, its use in the formulation of advanced materials has been explored, highlighting its potential in material science.

Recent Research Developments

Recent studies have focused on understanding the biological activity of (Diphenylmethyl)thioacetic Acid Ethyl Ester and its derivatives. Research indicates that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for drug development. Furthermore, investigations into its environmental impact have revealed that it degrades efficiently under aerobic conditions, reducing concerns related to ecological toxicity.

Safety and Handling

While (Diphenylmethyl)thioacetic Acid Ethyl Ester is not classified as a hazardous substance under standard conditions, proper handling procedures are recommended to ensure safety in industrial settings. Occupational exposure guidelines have been established to protect workers involved in its production and handling.

Future Prospects

The future of (Diphenylmethyl)thioacetic Acid Ethyl Ester looks promising as researchers continue to explore its potential applications. Ongoing studies aim to uncover new synthetic pathways and enhance its bioavailability for therapeutic uses. The integration of green chemistry principles into its production processes is expected to further bolster its role in sustainable manufacturing.

In conclusion, (Diphenylmethyl)thioacetic Acid Ethyl Ester (CAS No. 63547-23-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important molecule in modern chemistry.